N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide

• IUPAC Name: N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C28H18N2O5S/c1-15-21(13-29)27(36-25(15)11-16-6-8-23-24(10-16)34-14-33-23)30-26(31)20-12-19-18-5-3-2-4-17(18)7-9-22(19)35-28(20)32/h2-10,12H,11,14H2,1H3,(H,30,31)
• InChI Key: CVNFIDCDCYYKED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC3=C(C=CC4=CC=CC=C43)OC2=O)CC5=CC6=C(C=C5)OCO6
• Molecular Formula: C28H18N2O5S
• Molecular Weight: 494.5 g/mol
• CAS No.: 476368-06-6

Description

N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide is a useful research compound. Its molecular formula is C28H18N2O5S and its molecular weight is 494.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a broader class of chemicals that involve complex organic synthesis processes. Studies have described methods for synthesizing similar compounds, emphasizing reactions like cyclocondensation and the use of specific reagents to achieve desired structural features. For instance, reactions of chromone-3-carboxamides with cyanothioacetamide have been explored, resulting in the formation of compounds with potential applications in materials science and pharmacology due to their unique structural and electronic properties (Kornev, Tishin, & Sosnovskikh, 2019).